Cas no 156868-17-6 (Propanol-PEG4-CH2OH)

• Product Name: Propanol-PEG4-CH2OH
• CAS No: 156868-17-6
• MF: C₁₂H₂₆O₆
• MW: 266.3312
• CID: 4856600
• PubChem ID: 87687436
• Update Time: 2026-02-27

Propanol-PEG4-CH2OH Chemical and Physical Properties

Names and Identifiers

• Propanol-PEG4-CH2OH
• CS-0148064
• OH-PR-PEG3-PR-OH
• 3-[2-[2-[2-(3-hydroxypropoxy)ethoxy]ethoxy]ethoxy]propan-1-ol
• 156868-17-6
• MS-23766
• HY-134690
• F82831
• AKOS040756900
• DA-66896
• 4,7,10,13-tetraoxahexadecane-1,16-diol

• Inchi： 1S/C12H26O6/c13-3-1-5-15-7-9-17-11-12-18-10-8-16-6-2-4-14/h13-14H,1-12H2
• InChI Key： XUTTYRHTHFNTBZ-UHFFFAOYSA-N
• SMILES： O(C([H])([H])C([H])([H])OC([H])([H])C([H])([H])C([H])([H])O[H])C([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])C([H])([H])O[H]

Computed Properties

• Exact Mass: 266.17293854g/mol
• Monoisotopic Mass: 266.17293854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 15
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 77.4

Additional information on Propanol-PEG4-CH2OH

Chemical Profile and Applications of Propanol-PEG4-CH2OH (CAS No. 156868-17-6)

Propanol-PEG4-CH2OH, identified by its CAS No. 156868-17-6, is a structurally unique polyethylene glycol (PEG) derivative characterized by a central PEG4 (tetraethylene glycol) chain flanked by propanol and methanol terminal groups. This compound belongs to the broader class of functionalized PEGs, which are widely utilized in pharmaceutical, biomedical, and materials science applications due to their hydrophilicity, biocompatibility, and tunable physicochemical properties. The molecular architecture of Propanol-PEG4-CH2OH enables it to serve as a versatile linker or scaffold for the development of advanced drug delivery systems, surface-modified biomaterials, and responsive nanomaterials.

The propanol and methanol moieties at either end of the PEG chain provide distinct chemical functionalities that facilitate covalent conjugation with various biomolecules or synthetic polymers. For instance, the terminal hydroxyl groups can undergo esterification, etherification, or amidation reactions to attach therapeutic agents, peptides, or targeting ligands. This property has been extensively explored in recent studies on targeted drug delivery, where Propanol-PEG4-CH2OH acts as a hydrophilic spacer to enhance solubility and reduce nonspecific interactions while preserving the bioactivity of payloads.

In the context of nanomedicine, compounds like Propanol-PEG4-CH2OH are critical for engineering stealth nanoparticles. The PEGylation process—coating particles with PEG derivatives—extends circulation time in vivo by minimizing opsonization and phagocytic uptake by the reticuloendothelial system (RES). Recent advancements in this field have demonstrated that PEG chains with specific lengths (e.g., PEG4) optimize the balance between colloidal stability and cellular internalization efficiency. For example, a 2023 study published in *Advanced Drug Delivery Reviews* highlighted how short-chain PEG derivatives like Propanol-PEG4-CH2OH improved tumor targeting in pH-responsive nanoparticle formulations by enabling controlled release under acidic tumor microenvironments.

Beyond drug delivery, CAS No. 156868-17-6 is also employed in surface functionalization applications. The dual hydroxyl termini allow for site-specific grafting onto solid substrates via silane coupling agents or carbodiimide-mediated crosslinking. This has been particularly impactful in biosensor development, where PEG-based coatings reduce nonspecific protein adsorption while maintaining selective binding sites for target analytes. A 2024 paper in *Biomaterials Science* reported that surfaces modified with Propanol-PEG4-CH2OH exhibited enhanced sensitivity and reproducibility in electrochemical glucose sensors due to minimized fouling effects.

The synthesis of Propanol-PEG4-CH2OH typically involves ring-opening polymerization of ethylene oxide monomers followed by selective functionalization of the terminal hydroxyl groups with propyl or methyl moieties. Modern synthetic strategies emphasize scalability and purity control to meet regulatory standards for pharmaceutical use. Notably, green chemistry approaches have gained traction in recent years; solvent-free microwave-assisted synthesis methods have been shown to yield high-purity batches of this compound with reduced environmental impact.

In materials science, researchers are investigating the self-assembling behavior of Propanol-PEG4-CH2OH in aqueous environments. The amphiphilic nature of its structure drives micelle formation at critical micelle concentrations (CMCs), making it suitable for creating stimuli-responsive hydrogels or smart coatings. A 2023 study from *ACS Applied Materials & Interfaces* demonstrated that these micelles could encapsulate hydrophobic drugs such as paclitaxel with >90% efficiency while maintaining stability under physiological conditions.

The biocompatibility profile of CAS No. 156868-17-6 has been rigorously evaluated through in vitro cytotoxicity assays and acute toxicity studies in animal models. Results consistently show minimal hemolytic activity (<5% at concentrations up to 50 µg/mL) and no significant inflammatory responses when used within therapeutic dosages. These findings align with broader trends in PEG-based materials research, which prioritize long-term safety alongside functional performance metrics.

Ongoing research continues to expand the utility of compounds like Propanol-PEG4-CH2OH into emerging fields such as regenerative medicine and tissue engineering. For instance, hybrid scaffolds incorporating this molecule have shown promise in promoting angiogenesis through controlled release of growth factors like VEGF-A (vascular endothelial growth factor A). Additionally, its role as a compatibilizer in polymer blends is being explored for creating more durable medical devices resistant to biofilm formation.

In summary, Propanol-PEG4-Ch₂Oh represents a pivotal advancement in functional polymer chemistry due to its unique structural versatility and broad applicability across multiple disciplines. As scientific understanding deepens through continued experimentation and computational modeling techniques such as molecular dynamics simulations become more sophisticated—enabling precise prediction of interfacial behaviors—the potential applications for this compound will likely continue expanding into new frontiers within both academic research and industrial innovation contexts.